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Compound of Interest

Compound Name: 2-Methylanisole

Cat. No.: B146520 Get Quote

Essential Safety and Disposal Information for Researchers, Scientists, and Drug Development

Professionals

This document provides comprehensive, step-by-step guidance on the proper and safe

disposal of 2-Methylanisole, a flammable liquid classified as harmful if swallowed. Adherence

to these procedures is critical to ensure personnel safety and environmental protection, in line

with regulatory requirements.

Immediate Safety and Handling Precautions
Before handling 2-Methylanisole, it is imperative to be familiar with its hazards. This chemical

is a Category 3 flammable liquid and is harmful if ingested[1].

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Use chemical-resistant gloves (e.g., nitrile rubber) and wear protective

clothing to prevent skin contact.

Respiratory Protection: In case of inadequate ventilation or risk of inhalation, use a NIOSH-

approved respirator with an appropriate organic vapor cartridge.

Handling and Storage:
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Keep away from heat, sparks, open flames, and other ignition sources. No smoking[2].

Use explosion-proof electrical, ventilating, and lighting equipment.

Use only non-sparking tools to prevent ignition.

Take precautionary measures against static discharge.

Store in a cool, dry, and well-ventilated area in a tightly closed container.

Step-by-Step Disposal Procedure
The primary recommended method for the disposal of 2-Methylanisole is through a licensed

hazardous waste disposal company.

Step 1: Waste Identification and Collection

Labeling: Clearly label a dedicated, compatible waste container with "Hazardous Waste," the

full chemical name "2-Methylanisole," and the associated hazards (Flammable Liquid,

Harmful).

Segregation: Do not mix 2-Methylanisole with other waste streams unless specifically

instructed to do so by your institution's environmental health and safety (EHS) department.

Store it away from incompatible materials, such as strong oxidizing agents.

Collection: Collect waste 2-Methylanisole in a sealable, leak-proof container. Ensure the

container is in good condition and made of a material compatible with the chemical.

Step 2: On-site Storage

Storage Area: Store the waste container in a designated Satellite Accumulation Area (SAA)

that is at or near the point of generation and under the control of the laboratory personnel.

Secondary Containment: Place the waste container in a secondary containment bin to

prevent spills from spreading.

Container Management: Keep the waste container securely closed except when adding

waste. Do not overfill the container.
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Step 3: Arranging for Disposal

Contact EHS: Contact your institution's EHS department to schedule a pickup for the

hazardous waste. They will have established procedures and contracts with licensed waste

disposal vendors.

Documentation: Complete all necessary waste disposal forms as required by your institution

and regulatory agencies. This typically includes information on the chemical composition and

quantity of the waste.

Step 4: Off-site Treatment and Disposal

Incineration: The preferred method of disposal is incineration in a chemical incinerator

equipped with an afterburner and scrubber. This should only be performed by a licensed and

permitted hazardous waste disposal facility.

Licensed Disposal Company: Surplus and non-recyclable solutions should be offered to a

licensed disposal company.

Disposal of Contaminated Materials
Contaminated Packaging: Empty containers that held 2-Methylanisole should be treated as

hazardous waste and disposed of as the unused product. If local regulations permit,

containers may be triple-rinsed with a suitable solvent (the rinsate must be collected as

hazardous waste), and then disposed of as non-hazardous waste. Consult your EHS

department for specific procedures.

Spill Debris: Any materials used to clean up a 2-Methylanisole spill (e.g., absorbent pads,

contaminated soil) must be collected in a sealed container, labeled as hazardous waste, and

disposed of through the hazardous waste stream.

Quantitative Data Summary
Quantitative data regarding specific concentration limits for various disposal methods of 2-
Methylanisole are not readily available in the provided search results. Disposal regulations are

primarily based on the hazardous characteristics of the chemical rather than specific
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concentration thresholds for disposal. The following table summarizes the key physical and

hazard properties of 2-Methylanisole.

Property Value Reference

GHS Classification

Flammable Liquid, Category 3;

Acute Toxicity, Category 4

(Oral)

Signal Word Warning

Hazard Statements

H226: Flammable liquid and

vapor; H302: Harmful if

swallowed

Flash Point 52 °C (125.6 °F) - closed cup

Boiling Point 170-172 °C (338-342 °F)

UN Number 1993

Proper Shipping Name
Flammable liquid, n.o.s. (2-

Methylanisole)

Packing Group III

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 2-
Methylanisole waste.
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Caption: Decision workflow for the disposal of 2-Methylanisole.
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This guidance is intended to provide a framework for the safe disposal of 2-Methylanisole. It is

crucial to consult your institution's specific policies and procedures, as well as local, state, and

federal regulations, to ensure full compliance. The Resource Conservation and Recovery Act

(RCRA) governs the management of hazardous waste from "cradle-to-grave," and adherence

to its requirements is mandatory. Always prioritize safety and environmental responsibility when

handling and disposing of laboratory chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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